Cas no 4454-01-7 (Pentane, 1,1,5,5-tetraethoxy-)

• Product Name: Pentane, 1,1,5,5-tetraethoxy-
• CAS No: 4454-01-7
• MF: C₁₃H₂₈O₄
• MW: 248.359025001526
• CID: 1516239
• PubChem ID: 12740266
• Update Time: 2025-04-21

Pentane, 1,1,5,5-tetraethoxy- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1,1,5,5-tetraethoxy-
• Pentane,1,1,5,5-tetraethoxy;Glutaraldehyd-bis-diaethylacetal;1,1,5,5-tetraethoxy-pentane;Glutardialdehyd-bis-diaethylacetal;1,1,5,5-Tetraaethoxy-pentan;
• SCHEMBL6227646
• DTXSID50508622
• 1,1,5,5-tetraethoxypentane
• JIQDXKKXHABQMX-UHFFFAOYSA-N
• 4454-01-7

• Inchi： 1S/C13H28O4/c1-5-14-12(15-6-2)10-9-11-13(16-7-3)17-8-4/h12-13H,5-11H2,1-4H3
• InChI Key： JIQDXKKXHABQMX-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(OCC)OCC)OCC

Computed Properties

• Exact Mass: 248.19900
• Monoisotopic Mass: 248.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92000
• LogP: 2.95490